1-benzyl-4-(3-isopropoxybenzoyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C21H26N2O2/c1-17(2)25-20-10-6-9-19(15-20)21(24)23-13-11-22(12-14-23)16-18-7-4-3-5-8-18/h3-10,15,17H,11-14,16H2,1-2H3
• InChI Key: JAFYMTWWDPYYFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

1-benzyl-4-(3-isopropoxybenzoyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(3-isopropoxybenzoyl)piperazine involves its binding to the 5-HT1A receptor, which is a G protein-coupled receptor. Activation of this receptor leads to the activation of intracellular signaling pathways, which ultimately results in the modulation of neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
1-benzyl-4-(3-isopropoxybenzoyl)piperazine has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and emotion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-benzyl-4-(3-isopropoxybenzoyl)piperazine in lab experiments is its selectivity for the 5-HT1A receptor. This allows for more precise targeting of this receptor and reduces the potential for off-target effects. However, one limitation of using this compound is its relatively low potency compared to other 5-HT1A receptor agonists.

Future Directions

There are several future directions for the study of 1-benzyl-4-(3-isopropoxybenzoyl)piperazine. One potential area of research is the development of more potent analogs of this compound that could be used in the treatment of mood and anxiety disorders. Another area of research is the investigation of the long-term effects of this compound on neuronal function and behavior. Additionally, the use of this compound in combination with other drugs could be explored to determine its potential synergistic effects.

Scientific Research Applications

1-benzyl-4-(3-isopropoxybenzoyl)piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective agonist for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.